Cas no 104503-84-6 (2-azido-4-methoxy-1-nitrobenzene)

• Product Name: 2-azido-4-methoxy-1-nitrobenzene
• CAS No: 104503-84-6
• MF: C₇H₆N₄O₃
• MW: 194.147540569305
• MDL: MFCD23938330
• CID: 3569244
• PubChem ID: 13573608
• Update Time: 2025-10-31

2-azido-4-methoxy-1-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• Benzene, 2-azido-4-methoxy-1-nitro-
• 2-azido-4-methoxy-1-nitrobenzene
• AKOS019150100
• SCHEMBL16840331
• 104503-84-6
• EN300-279683

• MDL： MFCD23938330
• Inchi： 1S/C7H6N4O3/c1-14-5-2-3-7(11(12)13)6(4-5)9-10-8/h2-4H,1H3
• InChI Key： UXRRUXBCWBBRST-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=C(C=1)N=[N+]=[N-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 194.04399007Da
• Monoisotopic Mass: 194.04399007Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 69.4Ų

Additional information on 2-azido-4-methoxy-1-nitrobenzene

Professional Introduction to 2-Azido-4-Methoxy-1-Nitrobenzene (CAS No. 104503-84-6)

2-Azido-4-methoxy-1-nitrobenzene, with the chemical identifier CAS No. 104503-84-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and synthetic biology. This compound, characterized by its nitro and azido functional groups, serves as a versatile intermediate in the synthesis of various biologically active molecules. The unique structural features of 2-azido-4-methoxy-1-nitrobenzene make it particularly valuable for constructing complex molecular architectures, which are essential for developing novel therapeutic agents.

The nitro group in 2-azido-4-methoxy-1-nitrobenzene contributes to its reactivity, enabling it to participate in a wide range of chemical transformations. This property is particularly useful in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are fundamental in constructing carbon-carbon and carbon-nitrogen bonds, respectively. These reactions are pivotal in the synthesis of heterocyclic compounds, which are prevalent in many pharmacologically active substances.

The azido group is another critical feature of 2-azido-4-methoxy-1-nitrobenzene. Azides are known for their ability to undergo various transformations, including cycloadditions with alkenes and alkynes, as well as decomposition into nitrogen gas under certain conditions. These reactions make azides valuable tools in medicinal chemistry for generating stable intermediates that can be selectively functionalized at later stages of drug development.

In recent years, 2-azido-4-methoxy-1-nitrobenzene has been explored in the context of developing novel anticancer agents. Researchers have leveraged its structural properties to design molecules that can interact with specific targets involved in cancer cell proliferation and survival. For instance, studies have demonstrated the potential of derivatives of 2-azido-4-methoxy-1-nitrobenzene in inhibiting kinases and other enzymes that are overexpressed in tumor cells. These findings highlight the compound's significance as a building block for anticancer drug discovery.

The methoxy group in 2-azido-4-methoxy-1-nitrobenzene also plays a crucial role in modulating its reactivity and biological activity. The electron-donating nature of the methoxy group can influence the electronic properties of the aromatic ring, thereby affecting its interaction with biological targets. This feature has been exploited to fine-tune the pharmacokinetic and pharmacodynamic properties of drug candidates derived from 2-azido-4-methoxy-1-nitrobenzene.

Synthetic methodologies for preparing 2-Azido-4-methoxy-1-Nitrobenzene (CAS No. 104503-84-6) have seen significant advancements, particularly in terms of efficiency and scalability. Modern synthetic routes often involve multi-step processes that require careful optimization to ensure high yields and purity. Advances in catalytic systems and green chemistry principles have also contributed to making the synthesis of this compound more sustainable and environmentally friendly.

The applications of 2-Azido-4-methoxy-1-Nitrobenzene (CAS No. 104503-84-6) extend beyond pharmaceuticals into other areas such as materials science and agrochemicals. Its unique reactivity makes it a valuable precursor for synthesizing dyes, polymers, and specialty chemicals. In agrochemicals, derivatives of this compound have been investigated for their potential as herbicides and fungicides, offering new solutions for crop protection.

In conclusion, 2-Azido-4-methoxy-1-nitrobenzene (CAS No. 104503-84-6) is a multifaceted compound with broad applications in various scientific disciplines. Its structural features and reactivity make it an indispensable tool for synthetic chemists and biologists working on drug discovery and development. As research continues to uncover new applications and synthetic strategies, the importance of this compound is likely to grow even further.